Cas no 55814-66-9 (1-(4-Bromophenoxy)-3,5-di-tert-butylbenzene)
55814-66-9 structure
Product Name:1-(4-Bromophenoxy)-3,5-di-tert-butylbenzene
CAS No:55814-66-9
MF:C20H25BrO
MW:361.315905332565
CID:2831877
PubChem ID:20321363
Update Time:2025-04-21
1-(4-Bromophenoxy)-3,5-di-tert-butylbenzene Chemical and Physical Properties
Names and Identifiers
-
- QORLLYCYONZQEH-UHFFFAOYSA-N
- Benzene, 1-(4-bromophenoxy)-3,5-bis(1,1-dimethylethyl)-
- SCHEMBL11610464
- 1-(3,5-di-tertiary butylphenoxy)-4-bromobenzene
- 55814-66-9
- DTXSID60605191
- 1-(4-Bromophenoxy)-3,5-di-tert-butylbenzene
-
- Inchi: 1S/C20H25BrO/c1-19(2,3)14-11-15(20(4,5)6)13-18(12-14)22-17-9-7-16(21)8-10-17/h7-13H,1-6H3
- InChI Key: QORLLYCYONZQEH-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)OC1C=C(C=C(C=1)C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 360.10888Da
- Monoisotopic Mass: 360.10888Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 9.2Ų
1-(4-Bromophenoxy)-3,5-di-tert-butylbenzene Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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